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Compound of Interest

Compound Name: H-Ala-Ala-Tyr-OH TFA

Cat. No.: B12420517 Get Quote

For researchers, scientists, and drug development professionals, the tripeptide H-Ala-Ala-Tyr-
OH TFA offers a versatile tool for a range of applications, from fundamental biochemical

assays to the development of novel therapeutics. This technical guide provides an in-depth

overview of its properties, potential applications, and experimental considerations.

Supplier Information and Physicochemical
Properties
H-Ala-Ala-Tyr-OH TFA is commercially available from various suppliers. The trifluoroacetic

acid (TFA) salt form is common for synthetic peptides, often resulting from the purification

process using high-performance liquid chromatography (HPLC). The presence of TFA can

influence the peptide's net weight and solubility.

A summary of the key physicochemical properties of H-Ala-Ala-Tyr-OH and its TFA salt, as

reported by various suppliers, is presented below.
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Property
H-Ala-Ala-Tyr-OH
(Free Base)

H-Ala-Ala-Tyr-OH
TFA

Supplier(s)

Molecular Formula C₁₅H₂₁N₃O₅ C₁₇H₂₂F₃N₃O₇ MOLNOVA

Molecular Weight 323.34 g/mol 437.37 g/mol MOLNOVA

Purity (by HPLC) Not specified >98% MOLNOVA[1]

CAS Number (Free

Base)
67131-52-6 Not available MOLNOVA[1]

Appearance Not specified Lyophilized powder
General peptide

characteristic

Solubility Not specified

TFA salts generally

enhance aqueous

solubility[2]

General knowledge

Storage Not specified
Store at -20°C for

long-term stability[1]
MOLNOVA[1]

Potential Research Applications
While specific literature on the biological activity of H-Ala-Ala-Tyr-OH is limited, its constituent

amino acids and similar peptide structures suggest several promising areas of investigation:

Enzyme Substrate: Peptides containing tyrosine are often substrates for protein kinases,

which play crucial roles in cellular signaling. H-Ala-Ala-Tyr-OH could be utilized in high-

throughput screening assays to identify novel kinase inhibitors or to characterize the

substrate specificity of known kinases.

Neuroscience Research: The presence of tyrosine, a precursor to neurotransmitters like

dopamine and norepinephrine, suggests a potential role in neurological processes.[3]

Related dipeptides have been explored for their applications in neuroscience studies.[4]

Antioxidant Studies: The phenolic hydroxyl group of tyrosine can act as a scavenger of

reactive oxygen species.[5] Therefore, H-Ala-Ala-Tyr-OH could be investigated for its

potential antioxidant properties in various biological systems.
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Peptide Synthesis: This tripeptide can serve as a building block for the synthesis of longer,

more complex peptides with potential therapeutic applications.[3]

Experimental Protocols
The following are generalized experimental protocols that can be adapted for the use of H-Ala-
Ala-Tyr-OH TFA in a research setting.

General Peptide Handling and Reconstitution
For optimal results, it is crucial to handle and store the peptide correctly.

Storage Reconstitution Use & Storage of Stock

Store lyophilized peptide at -20°C or colder Equilibrate vial to room temperature before opening1. Reconstitute in an appropriate sterile buffer (e.g., PBS, Tris)
2.

Gently vortex or sonicate to ensure complete dissolution
3.

Use freshly prepared solution4. Aliquot stock solution to avoid repeated freeze-thaw cycles
5.

Store aliquots at -20°C or -80°C
6.

Click to download full resolution via product page

Caption: General workflow for handling and reconstituting lyophilized peptides.

In Vitro Kinase Assay
This protocol outlines a basic workflow for screening the effect of H-Ala-Ala-Tyr-OH as a

potential kinase substrate or inhibitor.
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Preparation

Reaction

Detection

Prepare serial dilutions of H-Ala-Ala-Tyr-OH TFA

Incubate peptide with kinase and ATP

Prepare kinase and substrate (if not the peptide) solutions

Stop reaction

Detect signal (e.g., luminescence, fluorescence, radioactivity)

Analyze data to determine IC50 or kinetic parameters

Click to download full resolution via product page

Caption: A generalized workflow for an in vitro kinase assay using a peptide.

Signaling Pathway Considerations
While the specific signaling pathways involving H-Ala-Ala-Tyr-OH are not yet elucidated, its

structure suggests potential involvement in pathways regulated by tyrosine phosphorylation.

Tyrosine kinases are key components of numerous signaling cascades that control cell growth,

proliferation, differentiation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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